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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the chemical and physical
properties, spectral data, and key applications of 4-(N,N-
Dimethylaminocarbonyl)phenylboronic acid (CAS No. 405520-68-5). Detailed experimental
protocols for its synthesis and a representative application in Suzuki-Miyaura cross-coupling
are presented. This document serves as a critical resource for researchers utilizing this
versatile reagent in organic synthesis, medicinal chemistry, and materials science.

Core Chemical and Physical Properties

4-(N,N-Dimethylaminocarbonyl)phenylboronic acid is a solid, amide-functionalized
arylboronic acid. Its properties make it a valuable building block in synthetic chemistry.
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Property Value Reference
CAS Number 405520-68-5

Molecular Formula CoH12BNOs

Molecular Weight 193.01 g/mol

Appearance Solid

Melting Point 141-145 °C

Storage Temperature 2-8°C

Functional Group Amide, Boronic Acid

Spectral Data Summary

Spectroscopic data is essential for the identification and characterization of 4-(N,N-
Dimethylaminocarbonyl)phenylboronic acid.

Spectrum Type Key Identifiers Reference

SMILES CN(C)C(=0)clcce(ccl)B(0)O
1S/C9H12BNO3/c1-

InChl 11(2)9(12)7-3-5-8(6-4-

7)10(13)14/h3-6,13-14H,1-2H3
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Chemical Reactivity and Applications

The primary utility of 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid stems from the
reactivity of its boronic acid moiety, making it a cornerstone reagent for carbon-carbon bond
formation.

Suzuki-Miyaura Cross-Coupling Reactions
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This compound is extensively used as a reactant in palladium-catalyzed Suzuki-Miyaura cross-
coupling reactions. This reaction is a powerful method for synthesizing biaryl compounds,
which are common structural motifs in pharmaceuticals and functional materials. The
dimethylaminocarbonyl group can influence the electronic properties of the molecule and
provide a handle for further functionalization.

Other Cross-Coupling Reactions

Beyond the classic Suzuki-Miyaura reaction, this boronic acid can participate in other metal-
catalyzed cross-coupling processes. For instance, it can be used in copper-mediated N-
arylation reactions to form C-N bonds, a critical transformation in the synthesis of nitrogen-
containing heterocycles and other complex molecules.

Role in Drug Discovery and Materials Science

Arylboronic acids are crucial intermediates in pharmaceutical development and the creation of
advanced materials like those used in Organic Light-Emitting Diodes (OLEDS). The ability to
readily form new C-C and C-N bonds makes 4-(N,N-Dimethylaminocarbonyl)phenylboronic
acid a valuable building block for constructing complex molecular architectures with desired
biological or photophysical properties.
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Molecular Structure
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Caption: Logical relationship between structure and applications.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of the title compound
and its application in a typical cross-coupling reaction.

Synthesis of 4-(N,N-
Dimethylaminocarbonyl)phenylboronic Acid
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This protocol outlines a general method for synthesizing the target compound from a
corresponding aryl halide.

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(N,N-
Dimethylaminocarbonyl)phenylboronic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151642#4-n-n-dimethylaminocarbonyl-
phenylboronic-acid-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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